Cas no 45951-59-5 (Phosphoramidic acid, monophenyl ester)

• Product Name: Phosphoramidic acid, monophenyl ester
• CAS No: 45951-59-5
• MF: C₆H₇NO₃P
• MW: 172.098442316055
• CID: 323894
• PubChem ID: 23280240
• Update Time: 2025-04-19

Phosphoramidic acid, monophenyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoramidic acid, monophenyl ester
• amino(phenoxy)phosphinate
• 45951-59-5
• DTXSID20632488

• Inchi： 1S/C6H8NO3P/c7-11(8,9)10-6-4-2-1-3-5-6/h1-5H,(H3,7,8,9)/p-1
• InChI Key： AXBNYODFUODRIL-UHFFFAOYSA-M
• SMILES： P(N)(=O)([O-])OC1C=CC=CC=1

Computed Properties

• Exact Mass: 172.01635508g/mol
• Monoisotopic Mass: 172.01635508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• PSA: 85.19000
• LogP: 2.26300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds